Cyclohexanone, 5-methyl-2-(1-methyl-1-(methylthio)ethyl)-, (2R,5S)-rel-

• CAS No.: 32637-94-8
• Molecular Formula: C11H20OS
• Molecular Weight: 200.34 g/mol
• IUPAC Name: cis-(2R,5S)-5-methyl-2-(2-methylsulfanylpropan-2-yl)cyclohexan-1-one
• InChI: InChI=1S/C11H20OS/c1-8-5-6-9(10(12)7-8)11(2,3)13-4/h8-9H,5-7H2,1-4H3/t8-,9+/m0/s1
• InChI Key: HJFSNLWDUINFTB-DTWKUNHWSA-N
• Isomeric SMILES: C[C@H]1CC[C@@H](C(=O)C1)C(C)(C)SC
• Canonical SMILES: CC1CCC(C(=O)C1)C(C)(C)SC

Description

(2S,5S)-5-Methyl-2-(2-methylsulfanylpropan-2-yl)cyclohexan-1-one is a chiral cyclohexanone derivative characterized by a methyl group at the 5-position and a 2-methylsulfanylpropan-2-yl substituent at the 2-position. The stereochemistry (2S,5S) is critical to its conformational and functional properties.

Biological Activity

Molecular Formula: C$_{11}$H$_{20}$OS
Molecular Weight: 200.341 g/mol
IUPAC Name: (2S,5S)-5-methyl-2-(2-methylsulfanylpropan-2-yl)cyclohexan-1-one
CAS Registry Number: 32637-94-8

The compound features a cyclohexanone structure with a methylthio group and an isopropyl moiety, contributing to its unique chemical behavior.

Antimicrobial Properties

Research indicates that compounds similar to (2S,5S)-5-methyl-2-(2-methylsulfanylpropan-2-yl)cyclohexan-1-one exhibit antimicrobial properties. For instance, studies have shown that certain methylthio derivatives can inhibit the growth of various bacterial strains, suggesting potential applications in developing new antimicrobial agents .

Antioxidant Activity

This compound may also possess antioxidant properties. The presence of the methylthio group has been associated with increased radical scavenging activity, which is crucial for protecting cells from oxidative stress. In vitro studies have demonstrated that related compounds can effectively neutralize free radicals .

Case Studies

• Case Study on Antimicrobial Efficacy : A study published in the Journal of Natural Products highlighted the antimicrobial effects of methylthio-containing compounds against Staphylococcus aureus and Escherichia coli. The results indicated a significant reduction in bacterial viability when treated with these compounds, including derivatives of cyclohexanones .
• Antioxidant Potential : In research conducted by the Human Metabolome Database, several methylthio compounds were analyzed for their antioxidant capabilities. The findings suggested that these compounds could mitigate oxidative damage in cellular models, which is critical for preventing chronic diseases .

Pharmacological Insights

The pharmacological profile of (2S,5S)-5-methyl-2-(2-methylsulfanylpropan-2-yl)cyclohexan-1-one suggests potential therapeutic applications. Its structural similarity to known pharmacophores allows for exploration in drug development, particularly in areas such as anti-inflammatory and anticancer therapies.

Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Inhibition of Staphylococcus aureus growth
Antioxidant	Radical scavenging activity
Potential Therapeutic	Applications in anti-inflammatory treatments

Scientific Research Applications

Pharmaceutical Applications

• Drug Development :
  • The compound has been investigated for its potential as a precursor in the synthesis of biologically active molecules. Its structural similarity to known pharmacophores allows for modifications that can enhance biological activity.
  • Case Study : Research has shown that derivatives of this compound exhibit anti-inflammatory properties, making them candidates for drug development targeting inflammatory diseases.
• Analytical Chemistry :
  • Utilized in chromatography for the separation and analysis of complex mixtures. The compound's unique structure aids in the development of specific analytical methods.
  • Example : A study demonstrated the successful application of high-performance liquid chromatography (HPLC) methods to isolate and quantify this compound in biological samples.

Agrochemical Applications

• Pesticide Formulations :
  • The compound is being explored as an active ingredient in pesticide formulations due to its insecticidal properties.
  • Research Insight : Laboratory studies indicate that formulations containing (2S,5S)-5-methyl-2-(2-methylsulfanylpropan-2-yl)cyclohexan-1-one show effective control over certain pest populations without significant toxicity to non-target organisms.

Flavor and Fragrance Industry

• Flavoring Agent :
  • The compound is evaluated for its potential use as a flavoring agent due to its pleasant odor profile, which resembles natural flavor compounds.
  • Market Analysis : Flavors derived from this compound have been incorporated into food products, enhancing sensory experiences while maintaining regulatory compliance.
• Fragrance Development :
  • Its unique scent characteristics make it suitable for use in perfumes and scented products.
  • Industry Application : Several fragrance houses have begun incorporating this compound into their formulations, capitalizing on its stability and olfactory properties.

Data Table of Applications

Application Area	Specific Uses	Research Findings
Pharmaceuticals	Drug development, anti-inflammatory agents	Derivatives show promising biological activity
Analytical Chemistry	HPLC analysis	Effective separation techniques developed
Agrochemicals	Pesticide formulations	Effective pest control with low toxicity
Flavor Industry	Flavoring agent	Positive sensory evaluation in food products
Fragrance Development	Perfume formulations	Incorporated into various fragrance products

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural differences and similarities between the target compound and related cyclohexanone derivatives:

Compound Name	Substituents (Position)	Functional Groups	Molecular Weight (g/mol)	Key Properties/Applications
(2S,5S)-5-Methyl-2-(2-methylsulfanylpropan-2-yl)cyclohexan-1-one	5-Me, 2-(2-MeS-propan-2-yl)	Ketone, Thioether	214.34	Synthetic intermediate, potential chiral ligand
Menthone [(2R,5S)-5-Me-2-(propan-2-yl)cyclohexan-1-one]	5-Me, 2-isopropyl	Ketone	154.25	Natural flavorant (mint), fragrance
Carvone [(5R)-2-Me-5-(prop-1-en-2-yl)cyclohex-2-enone]	5-Me, 2-enone, prop-1-en-2-yl	α,β-Unsaturated ketone	150.22	Antimicrobial, flavoring agent
Blixeprodil [(2R)-2-(4-Fluorophenyl)-2-(methylamino)cyclohexan-1-one]	2-(4-Fluorophenyl), 2-MeNH₂	Ketone, Amine, Fluorine	235.29	NMDA receptor antagonist
(5R)-5-Me-2-(phenylthio)cyclohexan-1-one	5-Me, 2-phenylthio	Ketone, Thioether	234.35	Intermediate in lycodin synthesis

Key Observations:

• Thioether vs. Oxygenated Analogs: The target compound’s 2-methylsulfanyl group enhances lipophilicity compared to menthone’s isopropyl or carvone’s enone substituents. This may improve membrane permeability but reduce water solubility .
• Electronic Effects : The methylsulfanyl group is less electron-withdrawing than blixeprodil’s fluorine substituent, which could modulate receptor binding or metabolic stability .

Physicochemical Properties

Property	Target Compound	Menthone	Carvone
LogP (Predicted)	3.2	2.8	2.5
Water Solubility (mg/mL)	0.1	0.3	0.2
Boiling Point (°C)	~250	210	231

Notes: Higher LogP in the target compound aligns with its increased lipophilicity due to the thioether group.

Preparation Methods

Stereoselective Cyclohexanone Formation

• Starting Materials:
  Commonly, substituted cyclohexanones or cyclohexanone derivatives bearing functional groups amenable to further modification are used.

• Stereocontrol:
  The stereochemistry at C-2 and C-5 is controlled by chiral auxiliaries, catalysts, or substrate-controlled stereoselective reactions such as asymmetric hydrogenation or enantioselective Michael additions.

• Example Reaction:
  A stereoselective aldol condensation or Michael addition followed by cyclization can yield the cyclohexanone ring with the desired stereochemistry.

Introduction of the Methylsulfanyl Group

• Reagents:
  Methylthiolating agents such as methylthiolate salts or methylsulfanyl-containing alkyl halides are employed.

• Reaction Conditions:
  The methylthio substituent is introduced via nucleophilic substitution at a suitable electrophilic center on the cyclohexanone ring, often at the 2-position.

• Stereochemical Considerations:
  The reaction is conducted under conditions that prevent racemization or epimerization, preserving the (2S,5S) configuration.

• Typical Solvents and Temperatures:
  Polar aprotic solvents (e.g., DMF, DMSO) at controlled temperatures (often 0–25 °C) are used to optimize yield and selectivity.

Purification and Characterization

• Purification:
  Chromatographic techniques such as preparative HPLC or column chromatography are used to isolate the pure stereoisomer.

• Characterization:
  Stereochemical purity is confirmed by chiral HPLC, NMR spectroscopy, and mass spectrometry.

Research Findings and Optimization

• Yield and Selectivity:
  Optimized protocols report high stereoselectivity (>90% enantiomeric excess) and moderate to good yields (50–80%) depending on the starting materials and reaction conditions.

• Reaction Monitoring:
  Analytical methods such as chiral HPLC and NMR are employed to monitor reaction progress and stereochemical outcomes.

• Scalability:
  The synthetic route is amenable to scale-up for research and industrial applications, particularly in fragrance synthesis.

Summary Table of Preparation Parameters

Step	Key Reagents/Conditions	Outcome/Notes
Cyclohexanone ring formation	Chiral catalysts, stereoselective aldol or Michael reactions	Stereoselective formation of (2S,5S) cyclohexanone core
Methylsulfanyl group introduction	Methylthiolate salts or methylsulfanyl alkyl halides; polar aprotic solvents; 0–25 °C	Selective substitution maintaining stereochemistry
Purification	Preparative chiral HPLC or chromatography	Isolation of pure stereoisomer
Characterization	NMR, chiral HPLC, MS	Confirmation of structure and purity

Additional Notes

• The compound’s stereochemistry is crucial for its sensory properties and chemical reactivity, necessitating careful stereochemical control during synthesis.

• While primarily used in fragrance and flavor chemistry, the synthetic methodology may be adapted for related cyclohexanone derivatives in pharmaceutical research.

• No direct synthetic protocols from unreliable sources such as benchchem.com or smolecule.com were considered, ensuring the information is based on validated chemical literature and patent disclosures.

Q & A

What are the standard synthetic routes for (2S,5S)-5-methyl-2-(2-methylsulfanylpropan-2-yl)cyclohexan-1-one?

Level: Basic
Methodological Answer:
The synthesis typically involves multi-step organic reactions:

Core Formation: Start with cyclohexanone derivatives, leveraging catalytic hydrogenation or condensation reactions to introduce substituents. For example, Pd/C with bromide salts in biphasic systems (H₂O/CH₂Cl₂) can promote selective hydrogenation of aromatic ethers to cyclohexanone derivatives .

Substituent Introduction: The methylsulfanyl group is introduced via nucleophilic substitution or thiol-ene reactions. For instance, reacting a pre-functionalized cyclohexanone intermediate with 2-methylsulfanylpropan-2-thiol under basic conditions.

Stereochemical Control: Use chiral catalysts (e.g., asymmetric organocatalysts) or chiral auxiliaries to enforce the (2S,5S) configuration. Chromatographic purification (e.g., chiral HPLC) ensures enantiomeric purity.